Cas no 19202-03-0 ((2-Methylmorpholino)(phenyl)methanone)

• Product name: (2-Methylmorpholino)(phenyl)methanone
• CAS No: 19202-03-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1038460
• PubChem ID: 12294089

(2-Methylmorpholino)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Methylmorpholino)(phenyl)methanone
• (2-methylmorpholin-4-yl)-phenylmethanone
• 4-benzoyl-2-methyl-morpholine
• Morpholine,4-benzoyl-2-methyl
• 19202-03-0
• AKOS008365663
• 4-BENZOYL-2-METHYLMORPHOLINE
• Methanone, (2-methyl-4-morpholinyl)phenyl-
• A880343
• DTXSID90485246
• SCHEMBL14753023

• MDL： MFCD14877141
• Inchi： InChI=1S/C12H15NO2/c1-10-9-13(7-8-15-10)12(14)11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key： GNRLUWOCKFSFIU-UHFFFAOYSA-N
• SMILES： CC1CN(CCO1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 29.54000
• LogP: 1.48540

(2-Methylmorpholino)(phenyl)methanone Security Information

(2-Methylmorpholino)(phenyl)methanone Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (2-Methylmorpholino)(phenyl)methanone

Comprehensive Guide to (2-Methylmorpholino)(phenyl)methanone (CAS No. 19202-03-0): Properties, Applications, and Market Insights

(2-Methylmorpholino)(phenyl)methanone (CAS No. 19202-03-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative is characterized by its unique molecular structure, combining a phenyl group with a 2-methylmorpholino moiety. Its chemical formula is C₁₂H₁₅NO₂, and it exhibits a molecular weight of 205.25 g/mol. Researchers and industry professionals often seek information about this compound due to its potential applications in drug discovery and material science.

The compound's physicochemical properties make it particularly interesting for various applications. With a melting point ranging between 80-85°C and moderate solubility in common organic solvents, (2-Methylmorpholino)(phenyl)methanone demonstrates stability under standard laboratory conditions. Its structural features, including the morpholine ring and aromatic phenyl group, contribute to its versatility in synthetic chemistry. Many researchers are currently investigating how this compound's electronic properties influence its reactivity and potential biological activity.

In pharmaceutical research, (2-Methylmorpholino)(phenyl)methanone serves as a valuable building block for drug development. The morpholine ring is a common pharmacophore found in many FDA-approved drugs, making this compound particularly relevant to medicinal chemists. Recent studies have explored its potential as a precursor for CNS-active compounds, with some derivatives showing promise in neurological applications. The compound's structural flexibility allows for various modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

The synthetic applications of 19202-03-0 extend beyond pharmaceuticals. In material science, researchers are examining its potential as a ligand precursor for catalytic systems or as a monomer for specialized polymers. The compound's ability to participate in cross-coupling reactions makes it particularly valuable for creating complex molecular architectures. Many laboratories are currently optimizing synthetic routes to this compound, with particular focus on atom economy and green chemistry principles.

Market analysis reveals growing interest in (2-Methylmorpholino)(phenyl)methanone across several industries. The global demand for specialty chemicals has driven increased production of this compound, with major suppliers offering it in various quantities and purities. Current price trends for CAS 19202-03-0 reflect its specialized nature, typically ranging between $200-$500 per gram depending on purity and supplier. The compound's supply chain dynamics are influenced by raw material availability and the complexity of its synthesis.

Quality control is paramount when working with (2-Methylmorpholino)(phenyl)methanone. Standard analytical techniques for verification include HPLC, GC-MS, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder, and its purity is crucial for research applications. Many laboratories follow strict storage protocols, recommending airtight containers under inert atmosphere at temperatures below 25°C to maintain stability.

Recent advancements in computational chemistry have enabled better understanding of this compound's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure and potential reactivity patterns. These computational approaches complement experimental studies, helping researchers predict the compound's behavior in various chemical environments. Such interdisciplinary approaches are becoming increasingly important in modern chemical research.

Safety considerations for handling 19202-03-0 follow standard laboratory practices. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used. The compound's material safety data sheet (MSDS) provides detailed handling instructions and first aid measures. Proper waste disposal methods should be followed in accordance with local regulations to ensure environmental protection.

The future outlook for (2-Methylmorpholino)(phenyl)methanone appears promising, with several research directions emerging. Scientists are particularly interested in exploring its potential in asymmetric synthesis and as a chiral auxiliary. Additionally, its possible applications in coordination chemistry are being investigated, particularly in the development of novel catalysts. These diverse research avenues highlight the compound's versatility and importance in contemporary chemistry.

For researchers seeking CAS 19202-03-0, numerous specialty chemical suppliers offer this compound. When sourcing (2-Methylmorpholino)(phenyl)methanone, it's essential to verify the supplier's certificates of analysis and quality assurance processes. Many laboratories now request custom synthesis services to obtain derivatives or isotopically labeled versions for specific research needs. The compound's growing importance in chemical research ensures continued interest and development in this area.